Cas no 498-96-4 (Guvacine)

Guvacine structure

Product Name:Guvacine

CAS No:498-96-4

MF:C₆H₉NO₂

MW:127.141161680222

MDL:MFCD01365700

CID:330128

PubChem ID:3532

Update Time:2025-04-19

Guvacine Chemical and Physical Properties

Names and Identifiers

- Guvacine hydrochloride
- 1,2,5,6-Tetrahydro-3-pyridinecarboxylic acid
- GUVACINE
- Guvacine hydrochloride,1,2,5,6-Tetrahydropyridine-3-carboxylicacidhydrochloride
- 1,2,3,6-tetrahydropyridine-5-carboxylic acid
- 1,2,5,6-tetrahydronicotinic acid
- 1,2,5,6-Tetrahydro-pyridin-3-carbonsaeure
- 1,2,5,6-tetrahydro-pyridine-3-carboxylic acid
- 1,2,5,6-TETRAHYDROPYRIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE
- 1,2,5,6-tetrahydropyridine-3-carboxylic acid(SALTDATA: HCl)
- 3-Pyridinecarboxylic acid,1,2,5,6-tetrahydro
- GUVACINE-HCL
- MLS000859975
- Lopac0_000571
- MFCD01365700
- SDCCGMLS-0066665.P001
- CS-0022753
- HY-N2482
- DivK1c_006904
- C10149
- AKOS006282520
- AMY32578
- Biomol-NT_000253
- QTDZOWFRBNTPQR-UHFFFAOYSA-N
- 1,2,5,6-tetrahydropyridine-3-carboxylic acid
- KBio2_007042
- cid_11957555
- NCGC00015457-02
- EN300-261948
- Spectrum5_000606
- NCGC00015457-05
- CHEBI:5576
- DB08848
- CHEMBL76768
- NCGC00024508-02
- Q15322708
- Spectrum4_001753
- SpecPlus_000808
- Lopac-G-007
- Spectrum_001426
- FS-8105
- CCG-204660
- SMR000326834
- BSPBio_003181
- GTPL4691
- NCGC00015457-01
- Tocris-0234
- Spectrum3_001511
- BDBM90787
- NCGC00015457-08
- KBioSS_001906
- NCGC00024508-01
- BB 0253172
- 41538P325K
- SDCCGSBI-0050553.P003
- NCGC00015457-03
- KBio2_001906
- KBio2_004474
- ZINC03872753
- Spectrum2_001474
- UNII-41538P325K
- NCGC00024508-03
- F13202
- 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-
- GUVACINE [MI]
- KBio1_001848
- SB37356
- 1ST169082
- NCGC00015457-04
- KBioGR_002226
- BPBio1_000838
- 498-96-4
- SPBio_001427
- KBio3_002681
- DTXSID50871702
- NS00069502
- SCHEMBL336053
- MLSMR
- BRD-K01980392-003-11-6
- DA-73950
- Guvacine
- MDL： MFCD01365700
- Inchi： 1S/C6H9NO2/c8-6(9)5-2-1-3-7-4-5/h2,7H,1,3-4H2,(H,8,9)
- InChI Key： QTDZOWFRBNTPQR-UHFFFAOYSA-N
- SMILES： OC(C1=CCCNC1)=O

Computed Properties

Exact Mass: 163.04000
Monoisotopic Mass: 127.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: -2.5
Topological Polar Surface Area: 49.3

Experimental Properties

Color/Form: Powder
Density: 1.1931 (rough estimate)
Melting Point: 295°C (rough estimate)
Boiling Point: 235.91°C (rough estimate)
Flash Point: 123.6°C
Refractive Index: 1.4645 (estimate)
Solubility: H2O: soluble
PSA: 49.33000
LogP: 1.12150
Solubility: Almost soluble in water

Guvacine Security Information

WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
HazardClass：IRRITANT

Guvacine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0511-1g	1,2,5,6-Tetrahydro-pyridine-3-carboxylic acid	498-96-4	97%	1g	1568.88CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0511-5g	1,2,5,6-Tetrahydro-pyridine-3-carboxylic acid	498-96-4	97%	5g	5071.29CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0511-500mg	1,2,5,6-Tetrahydro-pyridine-3-carboxylic acid	498-96-4	97%	500mg	1238.14CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0511-250mg	1,2,5,6-Tetrahydro-pyridine-3-carboxylic acid	498-96-4	97%	250mg	1060.05CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0511-100mg	1,2,5,6-Tetrahydro-pyridine-3-carboxylic acid	498-96-4	97%	100mg	924.37CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0511-50mg	1,2,5,6-Tetrahydro-pyridine-3-carboxylic acid	498-96-4	97%	50mg	831.08CNY	2021-05-07
MedChemExpress	HY-N2482-1mg	Guvacine	498-96-4		1mg	￥1500	2022-05-18
DC Chemicals	DCQ-086-20 mg	Guvacine hydrochloride	498-96-4	>98%, Standard References Grade	20mg	$280.0	2022-02-28
Chemenu	CM171324-1g	1,2,5,6-Tetrahydro-pyridine-3-carboxylic acid	498-96-4	95%	1g	$589	2022-12-31
Chemenu	CM171324-1g	1,2,5,6-Tetrahydro-pyridine-3-carboxylic acid	498-96-4	95%	1g	$513	2021-08-05

Guvacine Related Literature

1. Enantioselective synthesis of 1,2,5,6-tetrahydropyridines (THPs) via proline-catalyzed direct Mannich-cyclization/domino oxidation–reduction sequence: application for medicinally important N-heterocycles

Panduga Ramaraju,Nisar A. Mir,Deepika Singh,Indresh Kumar RSC Adv. 2016 6 60422
2. Enantioselective synthesis of 1,2,5,6-tetrahydropyridines (THPs) via proline-catalyzed direct Mannich-cyclization/domino oxidation–reduction sequence: application for medicinally important N-heterocycles

Panduga Ramaraju,Nisar A. Mir,Deepika Singh,Indresh Kumar RSC Adv. 2016 6 60422
3. Organic chemistry

J. Chem. Soc. Abstr. 1919 116 i61
4. Organic chemistry

James Colquhoun Irvine,R. Robinson,A. W. Stewart Annu. Rep. Prog. Chem. 1919 16 55
5. Melatonin as an inducer of arecoline and their coordinated roles in anti-oxidative activity and immune responses

Xiaojian Yin,Yunxie Wei,Wei Song,He Zhang,Guoyin Liu,Yan Chen,Lan-Zhu Li,Raphael N. Alolga,Gaoxiang Ma,Russel J. Reiter,Jia Li,Haitao Shi Food Funct. 2020 11 8788

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